Cas no 1131594-35-8 (3-Bromo-4-(2-ethoxyethoxy)benzoic acid)

• Product Name: 3-Bromo-4-(2-ethoxyethoxy)benzoic acid
• CAS No: 1131594-35-8
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 1030460
• PubChem ID: 45072127
• Update Time: 2025-06-13

3-Bromo-4-(2-ethoxyethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(2-ethoxyethoxy)benzoic acid
• DB-366100
• AKOS005288592
• 1131594-35-8
• DTXSID50662394
• 3-Bromo-4-(2-ethoxyethoxy)benzoicacid

• Inchi： 1S/C11H13BrO4/c1-2-15-5-6-16-10-4-3-8(11(13)14)7-9(10)12/h3-4,7H,2,5-6H2,1H3,(H,13,14)
• InChI Key： XMYFGSYTGKTLTJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCCOCC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-4-(2-ethoxyethoxy)benzoic acid

Introduction to 3-Bromo-4-(2-ethoxyethoxy)benzoic acid (CAS No. 1131594-35-8)

3-Bromo-4-(2-ethoxyethoxy)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1131594-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a bromine substituent at the 3-position and an ethoxyethoxy group at the 4-position, which together contribute to its unique chemical properties and potential biological activities. The molecular structure of this compound not only makes it a valuable intermediate in synthetic chemistry but also opens up possibilities for its application in drug discovery and development.

The structure of 3-Bromo-4-(2-ethoxyethoxy)benzoic acid is characterized by a benzene ring substituted with a bromine atom at the 3-position and an ethoxyethoxy group at the 4-position. The presence of these functional groups imparts specific reactivity and interaction capabilities, making it a versatile building block in organic synthesis. The ethoxyethoxy group, also known as a diethylene glycol ether moiety, introduces polarity and solubility characteristics that can be exploited in various chemical reactions and biological assays.

In recent years, there has been growing interest in benzoic acid derivatives due to their broad spectrum of biological activities. Studies have shown that modifications to the benzoic acid core can lead to compounds with anti-inflammatory, antimicrobial, and anticancer properties. The bromine substituent in 3-Bromo-4-(2-ethoxyethoxy)benzoic acid is particularly noteworthy, as brominated aromatic compounds often exhibit enhanced metabolic stability and binding affinity to biological targets. This has made them attractive candidates for further exploration in medicinal chemistry.

One of the most compelling aspects of 3-Bromo-4-(2-ethoxyethoxy)benzoic acid is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer, neurodegeneration, and metabolic disorders. The 2-ethoxyethoxy group, in particular, has been found to enhance the solubility of derived compounds, facilitating their absorption and distribution within biological systems.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-Bromo-4-(2-ethoxyethoxy)benzoic acid for potential therapeutic applications. Machine learning models have been trained to predict the biological activity of benzoic acid derivatives based on their structural features. These models have identified several promising candidates derived from 3-Bromo-4-(2-ethoxyethoxy)benzoic acid that show potential efficacy against drug-resistant pathogens and chronic diseases.

The synthesis of 3-Bromo-4-(2-ethoxyethoxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, the bromination of 4-(2-hydroxyethyl)benzoic acid is followed by ethylation to introduce the ethoxyethoxy group. Recent improvements in synthetic methodologies have focused on enhancing yield and purity while minimizing waste generation, aligning with green chemistry principles.

In terms of applications, 3-Bromo-4-(2-ethoxyethoxy)benzoic acid has found utility not only as an intermediate but also as a starting material for fine chemicals and specialty materials. Its unique structure allows for further functionalization, enabling the creation of polymers with tailored properties or ligands for metal complexes used in catalysis.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-Bromo-4-(2-ethoxyeth oxy)benzoic acid due to their potential therapeutic benefits. Preclinical studies have demonstrated that certain analogs exhibit significant activity against inflammatory diseases by modulating key signaling pathways. These findings have spurred further research into optimizing pharmacokinetic profiles and improving bioavailability.

As our understanding of molecular interactions continues to evolve, compounds like 3-Bromo-4-(2-eth oxy eth oxy)benzoic acid are expected to play an increasingly important role in drug development. The combination of computational modeling, high-throughput screening, and traditional synthetic chemistry provides a robust framework for discovering new therapeutic agents based on this scaffold.

The future directions for research on 3-Bromo-4-(2-ethyl ox eth oxy)benzoic acid include exploring its role in developing treatments for emerging infectious diseases and chronic conditions exacerbated by inflammation. Additionally, efforts are underway to optimize synthetic routes for large-scale production while maintaining high standards of environmental sustainability.